Cas no 25507-29-3 (6-amino-5-(benzylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 6-amino-5-(benzylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 25507-29-3
• MF: C₁₁H₁₂N₄O₂
• MW: 232.23858165741
• MDL: MFCD29638112
• CID: 286906
• PubChem ID: 264818
• Update Time: 2025-06-07

6-amino-5-(benzylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,6-amino-5-[(phenylmethyl)amino]-
• 6-amino-5-(benzylamino)-1H-pyrimidine-2,4-dione
• 4-Amino-5-benzylamino-uracil
• 6-amino-5-(benzylamino)pyrimidine-2,4(1h,3h)-dione
• 6-Amino-5-benzylamino-1H-pyrimidin-2,4-dion
• 6-amino-5-benzylamino-1H-pyrimidine-2,4-dione
• 6-amino-5-benzylaminopyrimidine-2,4(1H,3H)-dione
• AC1L6CMX
• AC1Q6LTA
• AG-J-14386
• AR-1H0902
• CTK4F5948
• NCIOpen2_006716
• NSC100192
• 6-amino-5-(benzylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• SCHEMBL24813862
• A817953
• 6-azanyl-5-[(phenylmethyl)amino]-1H-pyrimidine-2,4-dione
• 6-amino-5-[(phenylmethyl)amino]-1H-pyrimidine-2,4-dione
• DTXSID30295189
• 6-amino-5-(benzylamino)-uracil
• MFCD29638112
• NSC-100192
• 6-Amino-5-[(phenylmethyl)amino]-2,4(1H,3H)-pyrimidinedione
• 25507-29-3
• EN300-345212

• MDL： MFCD29638112
• Inchi： 1S/C11H12N4O2/c12-9-8(10(16)15-11(17)14-9)13-6-7-4-2-1-3-5-7/h1-5,13H,6H2,(H4,12,14,15,16,17)
• InChI Key： BPKMXXXUDCOYFU-UHFFFAOYSA-N
• SMILES： O=C1C(=C(N)NC(N1)=O)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 232.09616
• Monoisotopic Mass: 232.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• Density: 1.38
• Refractive Index: 1.663
• PSA: 96.25
• LogP: 0.91170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 6-amino-5-(benzylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione

Professional Introduction to 6-amino-5-(benzylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 25507-29-3)

6-amino-5-(benzylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione is a heterocyclic compound with significant applications in pharmaceutical research and drug development. This compound belongs to the pyrimidine derivatives family, which is well-known for its diverse biological activities. The molecular structure of this compound features a six-membered ring containing nitrogen atoms at the 1, 5, and 6 positions, with additional functional groups that contribute to its unique chemical properties.

The CAS No. 25507-29-3 uniquely identifies this compound in scientific literature and databases. Its chemical formula can be represented as C11H14N4O2, indicating the presence of carbon, hydrogen, nitrogen, and oxygen atoms arranged in a specific configuration. The presence of both amino and benzylamino groups enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

In recent years, 6-amino-5-(benzylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione has garnered attention in the field of medicinal chemistry due to its potential pharmacological effects. Researchers have been exploring its role in developing novel therapeutic agents targeting various diseases. The compound’s ability to interact with biological targets at the molecular level has made it a subject of interest for drug discovery programs.

One of the most compelling aspects of this compound is its structural versatility. The tetrahydropyrimidine core provides a scaffold that can be modified to enhance specific biological activities. For instance, modifications at the 2 and 4 positions of the dione group can lead to compounds with improved binding affinity to therapeutic targets. This flexibility has allowed scientists to design derivatives with tailored properties for treating conditions such as cancer, inflammation, and neurodegenerative disorders.

Recent studies have highlighted the pharmacological potential of 6-amino-5-(benzylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione in preclinical models. Researchers have demonstrated its ability to modulate enzyme activity and signal transduction pathways involved in disease progression. For example, studies suggest that derivatives of this compound may inhibit kinases and other enzymes that play a role in cancer cell proliferation. Additionally, its interaction with receptors and ion channels has been explored for potential applications in treating neurological conditions.

The synthesis of 6-amino-5-(benzylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as catalytic hydrogenation and nucleophilic substitution are commonly used in the preparation process. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for further research.

The biological activity of this compound has been extensively studied in vitro and in vivo. Preliminary results indicate that it exhibits inhibitory effects on certain enzymes and receptors relevant to human health. These findings have prompted researchers to investigate its potential as a lead compound for drug development. Further investigations are ongoing to elucidate the mechanisms by which it exerts its effects and to identify any adverse interactions or side effects.

In conclusion,6-amino-5-(benzylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 25507-29-3) represents a promising candidate for therapeutic intervention in various diseases. Its unique chemical structure and biological activity make it an attractive molecule for medicinal chemistry research. As scientific understanding advances，the potential applications of this compound are expected to expand，leading to new treatments that improve patient outcomes.